Cas no 2228251-96-3 (2-fluoro-2-5-(methoxymethyl)furan-2-ylethan-1-amine)

• Product Name: 2-fluoro-2-5-(methoxymethyl)furan-2-ylethan-1-amine
• CAS No: 2228251-96-3
• MF: C₈H₁₂FNO₂
• MW: 173.184785842896
• CID: 5934921
• PubChem ID: 165762939
• Update Time: 2025-10-28

2-fluoro-2-5-(methoxymethyl)furan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-5-(methoxymethyl)furan-2-ylethan-1-amine
• EN300-1748934
• 2228251-96-3
• 2-fluoro-2-[5-(methoxymethyl)furan-2-yl]ethan-1-amine

• Inchi： 1S/C8H12FNO2/c1-11-5-6-2-3-8(12-6)7(9)4-10/h2-3,7H,4-5,10H2,1H3
• InChI Key： IZUZKPRZCOEAJH-UHFFFAOYSA-N
• SMILES： FC(CN)C1=CC=C(COC)O1

Computed Properties

• Exact Mass: 173.08520679g/mol
• Monoisotopic Mass: 173.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-fluoro-2-5-(methoxymethyl)furan-2-ylethan-1-amine

Introduction to CAS No. 2228251-96-3: 2-fluoro-2-(5-(methoxymethyl)furan-2-yl)ethan-1-amine

CAS No. 2228251-96-3, also known as 2-fluoro-2-(5-(methoxymethyl)furan-2-yl)ethan-1-amine, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a furan ring substituted with a methoxymethyl group and a fluoro-substituted ethanamine moiety.

The structure of cas no 2-fluoro is intriguing, as it combines aromaticity with functional groups that can participate in various chemical reactions. The furan ring, a five-membered heterocyclic compound, is known for its stability and reactivity under certain conditions. The methoxymethyl group attached to the furan ring adds another layer of complexity, introducing both electron-donating and electron-withdrawing effects that can influence the compound's reactivity.

Recent studies have highlighted the importance of methoxymethyl furan derivatives in medicinal chemistry. Researchers have explored the potential of these compounds in drug design, particularly in targeting specific enzymes or receptors involved in disease pathways. For instance, the fluoro group in cas no 96 can act as a bioisostere, replacing hydrogen atoms in other compounds to modulate pharmacokinetic properties such as solubility and bioavailability.

The synthesis of cas no 96 involves a multi-step process that typically begins with the preparation of the furan derivative. This is followed by alkylation or substitution reactions to introduce the methoxymethyl group and the fluoro-substituted ethanamine moiety. The optimization of these steps is crucial to ensure high yields and purity, which are essential for applications in pharmaceutical research.

In terms of applications, cas no 96 has shown promise in several areas. For example, its ability to form hydrogen bonds due to the amine group makes it a potential candidate for drug delivery systems. Additionally, the compound's reactivity under certain conditions could make it useful in organic synthesis as an intermediate for more complex molecules.

Recent advancements in computational chemistry have allowed researchers to model the behavior of cas no 96 in various environments. These models provide insights into how the compound interacts with biological systems, which is critical for understanding its potential therapeutic effects.

In conclusion, CAS No. 96 represents a fascinating compound with diverse applications across multiple fields. Its unique structure and reactivity make it a valuable tool for researchers in both academia and industry.